Cas no 895650-08-5 (2-3-(4-ethylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-3-(4-ethylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
• CAS No: 895650-08-5
• MF: C₂₅H₂₁FN₂O₄S
• MW: 464.508648633957
• CID: 6265573
• PubChem ID: 18559999
• Update Time: 2025-05-19

2-3-(4-ethylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-ethylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
• F1608-0714
• 895650-08-5
• AKOS001823100
• 2-[3-(4-ethylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• 2-[3-(4-ethylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• 2-(3-((4-ethylphenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C25H21FN2O4S/c1-2-17-7-13-20(14-8-17)33(31,32)23-15-28(22-6-4-3-5-21(22)25(23)30)16-24(29)27-19-11-9-18(26)10-12-19/h3-15H,2,16H2,1H3,(H,27,29)
• InChI Key： XJIYDVNULNKDQB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(C1C(C2C=CC=CC=2N(CC(NC2C=CC(=CC=2)F)=O)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 464.12060649g/mol
• Monoisotopic Mass: 464.12060649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-3-(4-ethylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-3-(4-ethylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide (CAS No. 895650-08-5)

2-3-(4-ethylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide (CAS No. 895650-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, belongs to the quinoline derivative family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the 4-ethylbenzenesulfonyl and 4-fluorophenyl moieties, which contribute to its pharmacological properties.

The compound's molecular structure combines a dihydroquinolin-4-one core with an acetamide side chain, making it a subject of interest in drug discovery. Its CAS No. 895650-08-5 is frequently searched in scientific databases, reflecting its relevance in modern research. Recent studies have explored its potential as a modulator of specific enzymatic pathways, aligning with the growing demand for targeted therapies in precision medicine. This aligns with current trends in healthcare, where personalized treatment options are highly sought after.

In the context of AI-driven drug discovery, 2-3-(4-ethylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide has been analyzed using computational models to predict its binding affinity and pharmacokinetic properties. Such approaches are increasingly popular, as they reduce the time and cost associated with traditional drug development. The compound's 4-oxo-1,4-dihydroquinolin-1-yl scaffold is also a focal point for researchers investigating anti-inflammatory and antimicrobial agents, addressing global concerns about antibiotic resistance and chronic inflammatory diseases.

From a synthetic chemistry perspective, the preparation of CAS No. 895650-08-5 involves multi-step organic reactions, including sulfonylation and amidation. These processes are optimized for yield and purity, ensuring the compound meets rigorous standards for research and development. The inclusion of a fluorophenyl group enhances its metabolic stability, a critical factor in the design of bioactive molecules. This aspect is particularly relevant to pharmaceutical chemists seeking to improve drug half-life and efficacy.

The compound's potential applications extend to cancer research, where its ability to interact with specific protein targets is under investigation. Given the rising prevalence of cancer worldwide, compounds like 2-3-(4-ethylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide are being scrutinized for their role in inhibiting tumor growth pathways. This aligns with the increasing public interest in innovative cancer treatments and the search for less toxic alternatives to conventional chemotherapy.

Environmental and safety considerations are also paramount when working with CAS No. 895650-08-5. While it is not classified as a hazardous material, proper handling protocols are essential to ensure researcher safety and environmental protection. This reflects broader societal concerns about sustainable and responsible chemical usage in industrial and academic settings.

In summary, 2-3-(4-ethylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide (CAS No. 895650-08-5) represents a promising candidate for further scientific exploration. Its structural complexity and potential therapeutic benefits make it a valuable subject for ongoing research, particularly in the fields of drug discovery, precision medicine, and cancer therapy. As the scientific community continues to uncover its properties, this compound may play a pivotal role in addressing some of the most pressing health challenges of our time.